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Compound of Interest

Compound Name: JNJ-38158471

Cat. No.: B1255802

Technical Support Center: JNJ-38158471

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with INJ-
38158471. Our goal is to help you overcome common challenges, particularly precipitation
issues in experimental media, to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQSs)
Q1: What is INJ-38158471 and what are its key properties?

JNJ-38158471 is an orally available and highly selective tyrosine kinase inhibitor of VEGFR-2.
[1][2][3] It also shows inhibitory activity against closely related kinases such as Ret and Kit.[1]

[2]14]

Summary of Chemical Properties

Property Value
Molecular Formula C15H17CINeO3[4][5]
Molecular Weight 364.79 g/mol [4][5]

| CAS Number | 951151-97-6[4][5] |
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Q2: I'm observing precipitation after adding my JNJ-38158471 stock solution to my cell culture
media. Why is this happening?

This is a common issue with many small molecule inhibitors that are sparingly soluble in
agueous solutions. JNJ-38158471 is highly soluble in DMSO but has significantly lower
solubility in water.[4] When a concentrated DMSO stock is diluted into an aqueous-based cell
culture medium, the compound can crash out of solution, leading to precipitation.[6][7][8] The
final concentration of the compound in the media may exceed its aqueous solubility limit.

Q3: What is the recommended solvent for preparing a stock solution of JINJ-38158471?

The recommended solvent for preparing a stock solution of INJ-38158471 is Dimethyl
sulfoxide (DMSO).[2][4] It is highly soluble in DMSO, allowing for the preparation of a
concentrated stock.

Q4: What is the maximum concentration of DMSO that cells can typically tolerate in culture
media?

Most cell lines can tolerate a final DMSO concentration of up to 0.1% without significant toxicity.
[6] However, it is always best practice to include a vehicle control (media with the same final
concentration of DMSO) in your experiments to account for any potential effects of the solvent
on cell behavior.[6] Some sources suggest that concentrations up to 0.3% may be acceptable,
but this should be determined empirically for your specific cell line.[9]

Troubleshooting Guide: JNJ-38158471 Precipitation
in Media

This guide provides a step-by-step approach to troubleshooting and preventing precipitation of
JNJ-38158471 in your experimental media.

Initial Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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